![molecular formula C10H10ClN3 B1648850 (1-(4-chlorophenyl)-1H-pyrazol-4-yl)methanamine CAS No. 400877-37-4](/img/structure/B1648850.png)
(1-(4-chlorophenyl)-1H-pyrazol-4-yl)methanamine
Overview
Description
1-(4-Chlorophenyl)-1H-pyrazol-4-ylmethanamine (CPPMA) is a widely studied compound that has many applications in the scientific research field. It is a member of the pyrazole family and is an aromatic amine that consists of a pyrazole ring with a chlorophenyl group attached to the fourth position. CPPMA is commonly used as an inhibitor of enzymes, as well as a receptor agonist and antagonist. It has been studied for its biochemical and physiological effects, and its potential applications in lab experiments.
Scientific Research Applications
- Some studies have investigated derivatives of this compound for their anticancer activity.
- Investigations reveal that certain derivatives exhibit anticonvulsant properties.
Anticancer Properties
Anticonvulsant Activity
Anti-Allergic Activities
Mechanism of Action
Target of Action
The primary targets of (1-(4-chlorophenyl)-1H-pyrazol-4-yl)methanamine are the cAMP-dependent protein kinase catalytic subunit alpha and the cAMP-dependent protein kinase inhibitor alpha . These proteins play a crucial role in the regulation of cellular processes such as cell division, gene expression, and metabolism .
Mode of Action
It is known that the compound interacts with its targets, potentially altering their function . This interaction could lead to changes in cellular processes regulated by these proteins .
Result of Action
Its interaction with the camp-dependent protein kinase catalytic subunit alpha and the camp-dependent protein kinase inhibitor alpha suggests that it may influence cellular processes regulated by these proteins .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity .
properties
IUPAC Name |
[1-(4-chlorophenyl)pyrazol-4-yl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClN3/c11-9-1-3-10(4-2-9)14-7-8(5-12)6-13-14/h1-4,6-7H,5,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXQNZOAYORCEEM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=C(C=N2)CN)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(4-chlorophenyl)-1H-pyrazol-4-yl)methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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